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Compound of Interest

Compound Name: 1H-1,2,4-Triazole-1-ethanol

Cat. No.: B1297610

This technical guide provides a comprehensive overview of 1H-1,2,4-Triazole-1-ethanol, a
heterocyclic compound of interest to researchers, scientists, and professionals in drug
development. The document details its chemical properties, synthesis, and biological
significance.

Core Molecular Data

1H-1,2,4-Triazole-1-ethanol is a small molecule featuring a triazole ring functionalized with an
ethanol group. Its fundamental chemical properties are summarized below.

Property Value Source
Molecular Formula C4H7N30 [1112]
Molecular Weight 113.12 g/mol [1][2]
2-(1H-1,2,4-triazol-1-yl)ethan-
IUPAC Name [2]
1-ol
CAS Number 3273-14-1 [1][2]

It is important to distinguish the parent compound from its various derivatives, which will have
different molecular formulas and weights. For instance, a-butyl-a-(2,4-dichlorophenyl)-1H-1,2,4-
triazole-1-ethanol has a molecular formula of C14H17CI2N30 and a molecular weight of
314.210.[3]
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Synthesis and Biological Activity

The synthesis of 1,2,4-triazole derivatives is a significant area of research due to their wide
range of biological activities.[4] These compounds are known to exhibit antifungal,
antimicrobial, anticancer, and anticonvulsant properties.[4]

Derivatives of 1H-1,2,4-triazole-1-ethanol have been synthesized and investigated for their
potential as antifungal agents and plant growth regulators.[5] The general synthetic strategies
often involve multi-step reactions starting from a core 1,2,4-triazole structure.[6] Microwave-
assisted synthesis has emerged as a rapid and efficient method for producing these
derivatives, often leading to higher yields and shorter reaction times compared to conventional
heating methods.

Experimental Protocols

Below is a representative protocol for the synthesis of a 1,2,4-triazole derivative, based on
common laboratory practices for similar compounds.

Objective: To synthesize a substituted 1,2,4-triazole derivative via a multi-step reaction.
Materials:

e 4-Amino-1,2,4-triazole

¢ 4-Aminoacetophenone

e Ethanol

» Glacial Acetic Acid

e Acetyl Chloride

e Dry Benzene

e Thiourea

¢ Alkaline solution
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e 2-Hydroxy-1,2-diphenylethan-1-one

e Dimethyl formamide (DMF)

o Standard laboratory glassware and reflux apparatus
Methodology:

» Schiff Base Formation:

o A mixture of 4-amino-1,2,4-triazole and 4-aminoacetophenone is refluxed in absolute
ethanol with a few drops of glacial acetic acid.[6]

o The reaction is monitored until completion, after which the mixture is cooled.
o The resulting solid Schiff base is filtered and purified from ethanol.[6]

e N-Acyl Derivative Synthesis:
o The synthesized Schiff base is dissolved in dry benzene.

o Acetyl chloride is added to the solution, leading to an addition reaction at the azomethine
group to form the N-acyl derivative.[6]

e N-Thiourea Derivative Formation:

o The N-acyl derivative is reacted with thiourea in an alkaline solution to produce the N-
thiourea derivative.[6]

o Cyclization to Imidazole Derivative:

o The N-thiourea derivative undergoes a cyclization reaction with 2-hydroxy-1,2-
diphenylethan-1-one in dimethyl formamide (DMF) to yield the final imidazole derivative of
the 1,2,4-triazole.[6]

Characterization: The structure of the synthesized compounds is typically confirmed using
spectroscopic methods such as 1H NMR, Mass Spectrometry, and elemental analysis.[5]
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Visualized Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of 1,2,4-triazole
derivatives, highlighting the key stages from starting materials to the final product.

Starting Materials
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Caption: Generalized synthesis workflow for 1,2,4-triazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1297610#1h-1-2-4-triazole-1-ethanol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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